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Compound of Interest

Compound Name: Hexenediol

CAS No.: 37234-87-0

Cat. No.: B14682719

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for sustainable and environmentally friendly chemical production

processes has spurred significant research into the bio-based synthesis of valuable platform

chemicals. Hexenediol, a C6 difunctional molecule, is a versatile building block for polymers,

coatings, and pharmaceutical intermediates. This technical guide provides an in-depth

overview of the current state of bio-based hexenediol production from renewable feedstocks,

with a primary focus on 1,6-hexanediol (HDO), the most extensively studied isomer. This

document details the core metabolic pathways, engineered microbial hosts, and experimental

methodologies, presenting quantitative data in a comparative format and visualizing complex

biological systems for enhanced comprehension.

Metabolic Pathways for Hexenediol Biosynthesis
The biosynthesis of hexenediol from renewable feedstocks primarily involves the engineering

of microbial metabolic pathways to channel carbon flux from central metabolites towards the

target molecule. Two main strategies have been explored: the de novo synthesis from sugars

like glucose and the upgrading of biomass-derived intermediates such as muconic acid.
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De Novo Synthesis from Glucose
The production of 1,6-hexanediol from glucose in engineered microorganisms, predominantly

Escherichia coli, typically proceeds through the intermediate adipic acid.[1][2] This pathway

leverages the cell's central carbon metabolism to produce precursors that are then funneled

into a synthetic pathway for adipic acid, which is subsequently reduced to 1,6-hexanediol.

A key pathway involves the condensation of succinyl-CoA and acetyl-CoA, both derived from

the tricarboxylic acid (TCA) cycle and glycolysis, to form α-ketoadipate. This is then converted

to adipic acid through a series of enzymatic steps. The final conversion of adipic acid to 1,6-

hexanediol is often achieved through the action of a carboxylic acid reductase (CAR) and an

alcohol dehydrogenase (ADH).[3][4]
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1. Plasmid Construction:
- Amplify genes for adipic acid pathway

(e.g., paaH, Tfu_1647)
- Clone into expression vectors

2. Host Strain Selection:
- Choose appropriate E. coli strain

(e.g., BL21(DE3))

3. Transformation:
- Introduce plasmids into host strain

via electroporation or heat shock

4. Gene Knockout (Optional):
- Delete competing pathway genes

(e.g., using CRISPR/Cas9) to
- enhance precursor supply

5. Verification:
- Confirm gene integration/deletion

by PCR and sequencing

6. Expression Optimization:
- Optimize inducer concentration

 and induction conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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